3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl tetrahydrofuran-2-carboxylate

• Molecular Formula: C22H17F3O7
• Molecular Weight: 450.4 g/mol
• IUPAC Name: [3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)chromen-7-yl] oxolane-2-carboxylate
• InChI: InChI=1S/C22H17F3O7/c1-28-12-4-6-13(7-5-12)30-19-18(26)15-9-8-14(31-21(27)16-3-2-10-29-16)11-17(15)32-20(19)22(23,24)25/h4-9,11,16H,2-3,10H2,1H3
• InChI Key: XVAKWUHJTIFBSZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OC2=C(OC3=C(C2=O)C=CC(=C3)OC(=O)C4CCCO4)C(F)(F)F

Description

3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl tetrahydrofuran-2-carboxylate is a complex organic compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound is characterized by its unique structure, which includes a chromenone core, a trifluoromethyl group, and a tetrahydrofuran carboxylate moiety.

Preparation Methods

The synthesis of 3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl tetrahydrofuran-2-carboxylate involves multiple steps, including the formation of the chromenone core, the introduction of the trifluoromethyl group, and the attachment of the tetrahydrofuran carboxylate moiety. The reaction conditions typically involve the use of various reagents and catalysts to facilitate the formation of the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity of the compound .

Chemical Reactions Analysis

3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl tetrahydrofuran-2-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents to yield reduced derivatives.

Substitution: The compound can undergo substitution reactions where specific functional groups are replaced by other groups. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts.

Scientific Research Applications

3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl tetrahydrofuran-2-carboxylate has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities, including its effects on various biological pathways.

Medicine: The compound is investigated for its potential therapeutic applications, including its use as a drug candidate for treating various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl tetrahydrofuran-2-carboxylate involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to specific receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl tetrahydrofuran-2-carboxylate can be compared with other similar compounds, such as:

• 2-benzylspiro[3,4-dihydropyrrolo[1,2-a]pyrazine-1,4′-piperidine]-1′-yl)-(4-isopropoxy-3-methyl-phenyl)methanone
• 2,2,2-trifluoro-1-[1′-[3-methoxy-4-[2-(trifluoromethoxy)ethoxy]benzoyl]-2,4-dimethyl-spiro[3,4-dihydropyrrolo[1,2-a]pyrazine-1,4′-piperidine]-6-yl]ethanone These compounds share structural similarities but differ in their specific functional groups and overall structure, which can result in different chemical and biological properties .